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Compound of Interest

Compound Name: MART-1 (27-35) (human)

Cat. No.: B1146212

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for
the handling of MART-1 (27-35) (human) peptide. The following procedures are designed to
ensure the safety of laboratory personnel and the integrity of the product.

Product Information and Physical Properties

The MART-1 (27-35) peptide is a nonapeptide corresponding to amino acids 27-35 of the
human Melanoma Antigen Recognized by T-cells 1. It is a white, lyophilized powder.[1]

Property Value Source
) ] Ala-Ala-Gly-lle-Gly-lle-Leu-Thr-
Amino Acid Sequence [1]
Val
Molecular Formula C37H67N9O11 [1]
Molecular Weight ~814 g/mol [2]
Appearance Lyophilized white powder [1]

Soluble in double-distilled

Solubilit
y water and DMSO

Hazard Identification and Safety Precautions
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MART-1 (27-35) is not classified as a hazardous substance or mixture. However, as with all
laboratory chemicals, appropriate safety precautions should be taken.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Personal Protective Equipment (PPE): A comprehensive list of required personal protective
equipment is provided below.

PPE Category Item Rationale
) o Prevents skin contact and
Hand Protection Nitrile or latex gloves o ]
contamination of the peptide.
Protects against accidental
Eye Protection Safety glasses or goggles splashes during reconstitution
and handling.
) Shields clothing and skin from
Body Protection Laboratory coat

potential spills.

) ) Recommended when handling
) ) Use in a well-ventilated area or N
Respiratory Protection the lyophilized powder to
fume hood ) )
prevent inhalation.

Operational Plan: From Receipt to Storage

Proper handling and storage are critical to maintain the stability and integrity of the MART-1
(27-35) peptide.

Receiving and Initial Storage
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Upon receipt, inspect the vial for any damage. The lyophilized peptide should be stored at
-20°C or -80°C for long-term stability.

Reconstitution Protocol
To prepare the peptide for use, follow this step-by-step reconstitution protocol:
Equilibrate to Room Temperature: Before opening, allow the vial of lyophilized peptide to

warm to room temperature for 15-30 minutes. This prevents condensation from forming
inside the vial.

Centrifuge: Briefly centrifuge the vial to ensure the entire lyophilized powder is at the bottom.

Prepare Solvent: Use sterile, double-distilled water or a buffer such as sterile phosphate-
buffered saline (PBS). For hydrophobic peptides, DMSO can be used as an initial solvent,
followed by dilution with an aqueous buffer.

Add Solvent: Using a sterile pipette, slowly add the desired volume of solvent to the vial. Aim
the pipette tip towards the side of the vial to avoid directly spraying the powder.

Dissolve: Gently swirl or vortex the vial until the peptide is completely dissolved. Avoid
vigorous shaking, which can cause the peptide to denature. If necessary, sonication can be
used to aid dissolution.

Final Concentration: Reconstitute to a stock concentration of, for example, 1 mg/mL. Specific
experimental requirements may necessitate different concentrations.

Storage of Reconstituted Peptide

o Short-term storage: Store the reconstituted peptide solution at 2-8°C for up to a few days.

e Long-term storage: For extended storage, it is recommended to create single-use aliquots
and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Operational Workflow for MART-1 (27-35) Peptide
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Operational Workflow for MART-1 (27-35) Peptide
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Disposal Plan

Proper disposal of peptide waste is crucial to maintain a safe laboratory environment. Although
MART-1 (27-35) is not classified as hazardous, it should be disposed of as chemical waste.

Waste Type Disposal Procedure

Collect in a designated and clearly labeled
Unused Peptide Solution chemical waste container. Do not pour down the

drain.

) ] ) ) Dispose of in a designated solid chemical waste
Contaminated Labware (e.g., pipette tips, vials) )
container.

) Place in the appropriate laboratory waste
Contaminated PPE (e.g., gloves) ) ]
stream for contaminated items.

Follow your institution's and local regulations for chemical waste disposal.

Disposal Plan for MART-1 (27-35) Peptide Waste

Waste Generation
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Disposal Plan for MART-1 (27-35) Peptide Waste

Experimental Protocols

The MART-1 (27-35) peptide is commonly used in immunological research, particularly in T-cell
stimulation assays.

T-Cell Stimulation Assay (Example)

e Prepare Target Cells: Use antigen-presenting cells (APCs), such as T2 cells, that are
capable of presenting the peptide.

o Peptide Pulsing: Incubate the APCs with the reconstituted MART-1 (27-35) peptide at a
concentration typically ranging from 1-10 pg/mL for 1-2 hours at 37°C.

o Co-culture: After pulsing, wash the APCs to remove excess peptide and co-culture them with
peripheral blood mononuclear cells (PBMCs) or isolated T-cells.

e Analysis: After a suitable incubation period (e.g., 5-7 days for primary stimulation or a few
hours for effector function assays), assess T-cell activation through methods such as
ELISpot (to detect cytokine secretion, e.g., IFN-y), intracellular cytokine staining followed by
flow cytometry, or cytotoxicity assays.

Disclaimer: This guide is intended for informational purposes only and should not replace your
institution's established safety protocols. Always consult the Safety Data Sheet (SDS) for the
specific product you are using and adhere to your local and institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for MART-1 (27-
35) (human) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146212#personal-protective-equipment-for-
handling-mart-1-27-35-human]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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